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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility
characteristics of Sulfo-Cy7.5 maleimide in aqueous and organic solvents, alongside detailed
experimental protocols for its use in bioconjugation.

Core Properties of Sulfo-Cy7.5 Maleimide

Sulfo-Cy7.5 maleimide is a near-infrared (NIR) fluorescent dye that is highly hydrophilic.[1] Its
excitation and emission maxima are approximately 788 nm and 797 nm, respectively, making it
an ideal tool for deep tissue imaging and in vivo studies with minimal background
autofluorescence.[2][3] The presence of sulfonate groups significantly enhances its water
solubility compared to its non-sulfonated counterparts, allowing for straightforward labeling of
biomolecules in agueous environments.[4][5][6]

Solubility Data

The solubility of Sulfo-Cy7.5 maleimide is a critical factor in designing and executing
successful labeling experiments. The following table summarizes the available quantitative and
qualitative solubility data.
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Solvent Solubility Notes

The sulfonate groups render
the dye highly water-soluble,
N often allowing for direct use in
Water Good solubility[1][2][7] ]
aqueous buffers without the

need for organic co-solvents.

[5]16]

Hygroscopic DMSO can
impact solubility; it is
recommended to use newly
DMSO 50 mg/mL (41.48 mM)[8] )
opened solvent.[8] Ultrasonic
agitation may be needed to aid

dissolution.[8]

Often used as a co-solvent in
- labeling reactions, particularly
DMF Good solubility[1][2] )
for dyes with lower aqueous

solubility.

Experimental Protocols

Precise and reliable protocols are essential for the successful use of Sulfo-Cy7.5 maleimide in
bioconjugation. The following sections detail the recommended procedures for stock solution
preparation and protein labeling.

Preparation of Stock Solutions

Proper preparation of stock solutions is the first step in a successful conjugation reaction.
e DMSO Stock Solution (Recommended for Storage):

o Allow the vial of Sulfo-Cy7.5 maleimide to equilibrate to room temperature before
opening to prevent moisture condensation.

o Add anhydrous DMSO to the vial to create a stock solution of a desired concentration, for
example, 10 mM.[8]
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o Vortex the solution to ensure the dye is fully dissolved. If necessary, sonication can be
used to aid dissolution.[8]

o Store stock solutions at -20°C or -80°C, protected from light and moisture.[8] It is
recommended to use the solution within one month when stored at -20°C and within six
months when stored at -80°C.[8]

e Agueous Stock Solution:

o Due to the good water solubility of Sulfo-Cy7.5 maleimide, stock solutions can be
prepared directly in aqueous buffers such as phosphate-buffered saline (PBS) at a pH of
7.2-7.4.[9][10]

o It is important to note that the maleimide group is susceptible to hydrolysis, especially at
higher pH. Therefore, aqueous solutions should be prepared fresh and used immediately.

Protein Labeling Protocol

This protocol outlines the general steps for labeling proteins with Sulfo-Cy7.5 maleimide.
e Protein Preparation:

o Dissolve the protein to be labeled in a suitable degassed buffer (e.g., PBS, Tris, HEPES)
at a pH of 7.0-7.5.[10][11] The protein concentration should ideally be between 1-10
mg/mL.[10][11]

o The buffer should be free of primary amines (e.g., Tris) and ammonium ions, as these can
compete with the labeling reaction.[8]

o If the protein contains disulfide bonds that need to be reduced to generate free thiol
groups for labeling, add a 10-100 fold molar excess of a reducing agent like TCEP (tris(2-
carboxyethyl)phosphine).[10][11] Incubate for approximately 20-30 minutes at room
temperature.[11][12]

o Conjugation Reaction:

o Bring the Sulfo-Cy7.5 maleimide stock solution to room temperature.
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o Add the desired molar excess of the dye solution to the protein solution. A 20-fold molar
excess of the dye is a common starting point.[10][11]

o If using an organic stock solution (DMSO or DMF), the final concentration of the organic
solvent in the reaction mixture should not exceed 10%.[12]

o Incubate the reaction mixture overnight at 4°C or for a few hours at room temperature,
protected from light.[10][11]

 Purification of the Conjugate:

o Remove the unreacted dye and other small molecules from the labeled protein using
methods such as gel filtration (e.g., Sephadex G-25), dialysis, HPLC, or FPLC.[8][10][11]
Dialysis is particularly suitable for water-soluble dyes like Sulfo-Cy7.5.[9][10]

Visualizing Key Processes

To further clarify the application of Sulfo-Cy7.5 maleimide, the following diagrams illustrate the
underlying chemical reaction and a typical experimental workflow.

. Michael Addition bie Th , 1
Thiol Group (pH 6.5-7.5) . . Stable Thioether Bon
(e.g., from Cysteine) SI10-C770 Sl Ete D (Labeled Protein)

Click to download full resolution via product page

Mechanism of the Thiol-Maleimide Conjugation Reaction.
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Purification

5. Purify Conjugate
(Gel Filtration, Dialysis, etc.)

Labeled Protein

Click to download full resolution via product page

General workflow for labeling proteins with Sulfo-Cy7.5 maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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